![molecular formula C15H11N3O3 B3059290 4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl- CAS No. 966-91-6](/img/structure/B3059290.png)
4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl-
Overview
Description
4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl- is a useful research compound. Its molecular formula is C15H11N3O3 and its molecular weight is 281.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Application in Dyeing
4(3H)-Quinazolinone derivatives, particularly 2-methyl-6-nitro-3-phenyl-, have been explored for their synthesis and application in dyeing. Research has shown their utility in creating styryl and azo disperse dyes for polyester, where they are derived from 6-nitro substituted 3-aryl-2-methyl-4(3H)-quinazolinones. Although these dyes exhibit a range of colors and are applicable to polyester, their fastness properties were found to be less satisfactory (Bhatti & Seshadri, 2004).
Corrosion Inhibition
Another significant application is in corrosion inhibition, where novel quinazolinone derivatives have demonstrated effectiveness as corrosion inhibitors for mild steel in acidic environments. These inhibitors operate through chemical adsorption, forming a protective layer on the metal surface. Their performance, interestingly, decreases with increasing temperature, indicating temperature-dependent efficiency (Errahmany et al., 2020).
Heterocyclic Monoazo Acid Dyes
Further research into quinazolinone-based acid dyes reveals their synthesis from 3-(4-aminophenyl)-7-nitro-2-phenylquinazolin-4(3H)-one, yielding colors like purple, red, orange, and brown. These dyes show good dye bath exhaustion on various fibers and possess moderate to very good fastness properties, highlighting their potential in textile applications (Parekh, Lokh, & Wala, 2012).
Antimicrobial Activities
The antimicrobial potential of 4(3H)-quinazolinone derivatives has been explored, with some compounds exhibiting notable antibacterial and antifungal activities. These studies provide a foundation for further research into the therapeutic applications of these compounds (Gupta, Kashaw, Jatav, & Mishra, 2008).
Molecular Docking and DNA Interaction
Recent studies have also looked into the DNA photo-disruptive properties of 3-amino-2-methyl-quinazolin-4(3H)-ones, showcasing their potential in photodynamic therapeutics. These compounds exhibit varying degrees of photo-activity towards plasmid DNA under different UV irradiations, which can be leveraged for developing new therapeutic agents (Mikra et al., 2022).
Properties
IUPAC Name |
2-methyl-6-nitro-3-phenylquinazolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O3/c1-10-16-14-8-7-12(18(20)21)9-13(14)15(19)17(10)11-5-3-2-4-6-11/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDXJOYOUVJVSFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)N1C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00478341 | |
Record name | 4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00478341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
966-91-6 | |
Record name | 4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00478341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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